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Compound of Interest

4-(Trifluoromethyl)phenyl!
Compound Name:

isothiocyanate

Cat. No.: B158776

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)phenyl
isothiocyanate, a versatile reagent in organic synthesis and materials science. This document
outlines its fundamental physicochemical properties, critical safety information, and significant
applications, supported by experimental methodologies.

Core Properties

4-(Trifluoromethyl)phenyl isothiocyanate, also known as a,a,a-Trifluoro-p-tolyl
isothiocyanate, is a solid organic compound.[1] Its key identifiers and physicochemical
properties are summarized below for easy reference.

Table 1: Physicochemical Properties of 4-(Trifluoromethyl)phenyl isothiocyanate
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Property Value Source

CAS Number 1645-65-4 [11[2][3]

Molecular Formula CsHaF3NS [1]

Linear Formula CF3CeHaNCS

Molecular Weight 203.18 g/mol [11[3]
White to pale yellow crystal-

Appearance [1]
powder

Melting Point 39-43 °C [2]

N _ 81 °C at 11 mmHg116-118 °C

Boiling Point [2]
at 20 mmHg

Density 1.3+0.1 g/cm3 [4]

Flash Point 113 °C (235.4 °F) - closed cup
No data available for water

Solubility solubility. Soluble in other [1]
organic solvents.

Purity >98.0% (GC) or 97% [1]

Safety and Handling

4-(Trifluoromethyl)phenyl isothiocyanate is classified as a hazardous substance and

requires careful handling in a laboratory setting. Below is a summary of its hazard

classifications and recommended safety precautions.

Table 2: Safety Information for 4-(Trifluoromethyl)phenyl isothiocyanate
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Category Information Source

Signal Word Danger [1]

H314: Causes severe skin

burns and eye damage.H334:
Hazard Statements May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Toxic if swallowed or inhaled.

Causes skin irritation. Causes
Additional Hazards serious eye irritation. May [1][5]

cause respiratory irritation.

Lachrymator.

] P260, P261, P264, P270,
Precautionary Statements [5]
P271, P280, P284

Eyeshields, faceshields,
Personal Protective Equipment  protective gloves, type P3 (EN
(PPE) 143) respirator cartridges or
N95 dust mask.

Store in a well-ventilated
Storage place. Keep container tightly [5]
closed.

Dispose of contents/container
Disposal to an approved waste disposal [5]

plant.

Applications in Research and Development

4-(Trifluoromethyl)phenyl isothiocyanate serves as a crucial building block in the synthesis
of various functional molecules and materials.

o Synthesis of Chemosensors: It is utilized in the synthesis of fluorescent photoinduced
electron transfer (PET) chemosensors.[2][6] These sensors are designed for the detection of
specific analytes.
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» Anion Recognition: The compound is a precursor for creating amidourea-based and 1,8-
naphthalimide-based colorimetric and fluorescent sensors for anions.[6]

» Drug Development: Isothiocyanates, in general, are valuable in medicinal chemistry for
synthesizing compounds with a wide range of biological activities, including antimicrobial,
anti-inflammatory, and anticancer properties.[7][8] The trifluoromethyl group can enhance
properties like metabolic stability and lipophilicity.

o Materials Science: It has been investigated as a bifunctional additive in electrolytes for high-
nickel lithium batteries to improve high-temperature performance by stabilizing the cathode-
electrolyte interphase (CEI).[9]

o Derivatization Reagent: Isothiocyanates are used as derivatization reagents for amines,
which is a common technique in analytical chemistry for chromatography.[10]

Experimental Protocols

Detailed methodologies are critical for reproducible research. The following section provides an
example of an experimental protocol for one of its applications.

Protocol: Preparation of an Electrolyte Additive for Lithium-lon Batteries[9]

This protocol describes the use of 4-(Trifluoromethyl)phenyl isothiocyanate (FIC) as an
additive to enhance the performance of lithium-high nickel batteries.

» Baseline Electrolyte Preparation: A baseline electrolyte is prepared consisting of a 1:2
volume ratio of ethylene carbonate (EC) and ethyl methyl carbonate (EMC) with 1.0 M
lithium hexafluorophosphate (LiPFs).

o Additive Incorporation: 4-(Trifluoromethyl)phenyl isothiocyanate is added to the baseline
electrolyte at concentrations of 0.5, 1.0, and 2.0 wt%.

o Electrochemical Cell Assembly: Coin-type cells are assembled in an argon-filled glovebox
using the prepared electrolytes, a nickel-rich NCM cathode, a lithium metal anode, and a
separator.
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» Performance Testing: The assembled cells undergo electrochemical testing, including
charge-discharge cycling at various temperatures and rates, to evaluate the effect of the FIC

additive on cycling stability and rate capability.

 Interphase Analysis: Post-cycling analysis of the cathode surface is performed using
techniques like X-ray photoelectron spectroscopy (XPS) to characterize the composition of
the cathode-electrolyte interphase (CEI) formed due to the additive.

Visualized Workflows and Pathways

To better illustrate the utility of 4-(Trifluoromethyl)phenyl isothiocyanate, the following
diagrams represent a general synthetic application and its role in battery chemistry.

4-(Trifluoromethyl)phenyl Primary or Secondary Amine Solvent Reaction Conditions
isothiocyanate (R-NHz or R2NH) (e.g., Toluene, THF) (e.g., Reflux)
H
Thiourea Derivative .......................... .
Click to download full resolution via product page
Caption: General synthesis of thiourea derivatives.
Lithium-Ion Battery
Electrochemical Oxidation
4-~(Trifluoromethyl)phenyl Addedto | at Interface o a

Lithium Anode

Click to download full resolution via product page
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Caption: Role as a battery electrolyte additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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